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This guide provides a comprehensive overview of rigid polyurethane foam compliant with
ASTM F1839, a standard material integral to the biomechanical testing of orthopedic devices
and instruments. Its consistent and predictable mechanical properties make it an ideal
surrogate for human cancellous bone in a laboratory setting, enabling reproducible and
comparative studies critical for research, development, and regulatory submissions.

Introduction to ASTM F1839 Foam

The ASTM F1839 standard specifies the requirements for rigid, unicellular polyurethane foam
intended for use as a standardized testing medium.[1][2] While its physical properties are
comparable to those of human cancellous bone, it is crucial to note that this material is not
intended for implantation.[1][2] The primary utility of this foam lies in its ability to provide a
consistent and uniform material for evaluating the mechanical performance of orthopedic
devices, such as bone screws, plates, and other fixation systems.[1] The standard defines
several grades of foam, each with specific mechanical properties, allowing researchers to
select a material that best simulates the bone quality relevant to their study.

Mechanical Properties of ASTM F1839 Foam

The mechanical characteristics of ASTM F1839 foam are well-defined and are categorized by
"grade,"” which correlates with the foam's density. Higher grades correspond to denser foams
with greater strength and stiffness. The following tables summarize the key mechanical
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properties for various grades of solid rigid polyurethane foam as specified by the standard and

provided by major manufacturers.

Table 1: Density and Compressive Properties of ASTM F1839 Foam

Grade Density (glcc) Compressive Compressive
Strength (MPa) Modulus (MPa)

S 0.08 0.6 16

8 0.13 15 38

10 0.16 2.2 58

12 0.19 3.2 81

15 0.24 4.9 123

17 0.27 6.2 155

20 0.32 8.4 210

25 0.40 13 317

30 0.48 18 445

35 0.56 24 592

40 0.64 31 259

>0 0.80 48 1148

Data sourced from Sawbones, a leading manufacturer of ASTM F1839 foam.[3]

Table 2: Shear and Tensile Properties of ASTM F1839 Foam
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T Shear Strength Shear Modulus Tensile Tensile
(MPa) (MPa) Strength (MPa) Modulus (MPa)

5 0.59 7.1 1.0 32

8 1.2 14 1.3 56

10 1.6 19 2.1 86

12 2.1 24 2.5 112

15 2.8 33 3.7 173

17 34 39 4.6 205

20 4.3 49 5.6 284

25 5.9 68 8.8 399

30 7.6 87 12 592

35 9.4 108 16 713

40 11 130 19 1000

50 16 178 27 1469

Data sourced from Sawbones, a leading manufacturer of ASTM F1839 foam.[3]

Table 3: Screw Pullout Strength in ASTM F1839 Foam
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Grade Minimum Pullout (N) Maximum Pullout (N)

5 56.00

10

12

15

20 886.7 1176.3

25

30

35

40

50

Data for Grade 5 and Grade 20 are adapted from the ASTM F1839-08 standard and related
research.[4][5] A complete dataset for all grades is not readily available in a single public

source.

Key Experimental Protocols

The following sections detail the methodologies for the most common mechanical tests
performed using ASTM F1839 foam. These protocols are based on the referenced ASTM
standards.

Compressive Properties Testing (ASTM D1621)

This test determines the compressive strength and modulus of the foam.
Specimen Preparation:

e Specimens should be square or circular in cross-section with a minimum area of 25.8 cm?
and a maximum of 232 cm?2.[6]
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e The minimum height is 25.4 mm, and the maximum height should not exceed the specimen's
width or diameter.[6]

e The loaded ends of the specimen must be parallel to each other and perpendicular to the
sides.[6]

e For ASTM F1839, specimens are typically 50.8 x 50.8 x 25.4 mm, with the thickness parallel
to the foam rise direction.[7]

Procedure:
« Condition the specimens at 24 + 2.8°C for 3 hours before testing.[7]
o Center the specimen on the lower platen of a universal testing machine.

o Apply a compressive load at a constant rate of crosshead movement. The rate is 2.5 £ 0.25
mm/min for each 25.4 mm of specimen thickness.[8]

o Record the load and crosshead displacement continuously.

e The test continues until a yield point is reached or the specimen is compressed to
approximately 13% of its original thickness.[8]

Data Analysis:

o Compressive Stress: Calculated by dividing the load by the initial cross-sectional area of the
specimen.[9]

o Compressive Strain: The change in specimen height divided by the initial height.[9]

o Compressive Strength: The stress at the yield point or at 10% deformation if no yield point
occurs.[6]

o Compressive Modulus: The slope of the initial linear portion of the stress-strain curve.[9]
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Specimen Preparation Testing Procedure
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Workflow for Compressive Properties Testing.

Shear Properties Testing (ASTM C273)

This method determines the shear strength and shear modulus of the foam.
Specimen Preparation:
» The specimen thickness should be equal to the thickness of the foam block.

e The width should be at least 50 mm, and the length should be at least twelve times the
thickness.[10]

e For ASTM F1839, specimens are typically 76.2 x 25.4 x 6.35 mm, with the thickness parallel
to the foam rise direction.[7]

e The specimens are bonded to rigid loading plates.

Procedure:

o Condition the specimens at 24 + 2.8°C for 3 hours before testing.[7]
e Mount the specimen-plate assembly in a universal testing machine.

e Apply a tensile or compressive load to the plates to induce shear in the foam core.
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o The speed of testing should be set to produce failure within 3 to 6 minutes.[11]
e Record the force and displacement continuously.

Data Analysis:

Shear Stress: Calculated by dividing the shear force by the cross-sectional area of the foam.
[10]

Shear Strain: Determined from the displacement of the loading plates.[10]

Ultimate Shear Strength: The maximum shear stress the specimen can withstand.[10]

Shear Modulus: The slope of the initial linear portion of the shear stress-strain curve.[10]

Screw Pullout Testing (ASTM F543, Annex A3)

This test measures the axial force required to pull a bone screw out of the foam block.
Specimen Preparation:

o Use a foam block with dimensions sufficient to allow for a screw insertion depth of at least 20
mm.

« Drill a pilot hole in the foam block. The diameter of the pilot hole is critical and should be
specified in the study protocol.

o The foam block is securely clamped to prevent movement during screw insertion and pullout.

Procedure:

Insert the bone screw into the pre-drilled pilot hole to a specified depth. Insertion is typically
done at a constant rotational speed (e.g., 1-5 rpm).[12]

Mount the test block in a fixture under the load cell of a universal testing machine.

Attach a grip or fixture to the head of the screw.

Apply a tensile load along the axis of the screw at a constant rate of displacement.
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» Record the load and displacement until the screw is pulled out of the foam.

Data Analysis:

o Axial Pullout Strength: The maximum load recorded during the pullout test.[13]
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Experimental Workflow for Screw Pullout Testing.
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Rationale for Use as a Cancellous Bone Surrogate

The use of ASTM F1839 foam as a substitute for human cancellous bone in biomechanical
testing is justified by several key factors. While not a perfect replica of the biological and
architectural complexity of bone, its properties offer a standardized and reproducible
alternative.

ASTM F1839 Foam Properties Challenges with Cadaveric Bone

Multiple Grades Available ‘ ‘ Isotropic & ‘ ‘ Consistent Properties ‘ ‘ Cost-Effective & Readily Available ‘ ‘ High Variability ‘ ‘ Anisotropic & Hetevogeneuus‘ ‘ Ethical & Logistical Issues ‘ ‘ High Cost & Limited Availability

T
T —

. lippll(auun as Bone Surrogate._
- o -

a Va A ol
‘ Simulation of Different Bone Qualities ‘ ‘ e Studles‘ ‘ Testing Platform ‘ ‘ Reduced Cost & Complexity ‘

Click to download full resolution via product page

ASTM F1839 Foam as a Cancellous Bone Surrogate.

The primary advantage of ASTM F1839 foam is its consistency. Unlike cadaveric bone, which
exhibits significant variability in properties due to factors like age, sex, and health status, this
synthetic material provides a uniform test medium. This allows for the direct comparison of the
performance of different orthopedic devices, which is a fundamental requirement for regulatory
approval and product development. The availability of various foam grades further enhances its
utility, enabling researchers to simulate a range of bone densities, from osteoporotic to healthy
bone.

Conclusion

ASTM F1839 rigid polyurethane foam is an indispensable tool in the field of orthopedic
biomechanics. Its standardized mechanical properties, consistency, and versatility make it an
excellent surrogate for cancellous bone in a wide array of pre-clinical testing applications. By
understanding the material properties and adhering to standardized testing protocols,
researchers, scientists, and drug development professionals can generate reliable and
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reproducible data to advance the design and evaluation of orthopedic implants and
instruments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b15567329?utm_src=pdf-custom-synthesis
https://store.astm.org/f1839-08r21.html
https://standards.iteh.ai/catalog/standards/astm/756a92cd-9aaa-452e-9220-fb93a16a27d7/astm-f1839-01
https://sawbones.com/solid-rigid-polyurethane-foam-properties/
https://standards.iteh.ai/catalog/standards/astm/08613de9-b7ad-40fd-abc4-614e4663d9c4/astm-f1839-08-2021
https://www.researchgate.net/figure/Pull-out-strength-for-every-PU-grade-in-ASTM-F1839-08-This-table-is-adapted-from_tbl5_370477572
http://file.yizimg.com/175706/2012010316223441.pdf
https://www.researchgate.net/file.PostFileLoader.html?id=58f195a9cbd5c2dbcb04e53c&assetKey=AS%3A483251304308736%401492227497078
https://www.testresources.net/applications/standards/astm/astm-d1621-compression-testing-of-expanded-plastics-and-foams
https://www.admet.com/blog/astm-d1621-compressive-properties-of-rigid-cellular-plastics-how-to-guide/
https://www.admet.com/testing-applications/testing-standards/astm-c273-sandwich-core-shear-testing/
https://atslab.com/standard/american-society-for-testing-and-materials/astm-c273-testing/
https://www.admet.com/blog/how-to-guide-astm-f543-test-method-for-metallic-bone-screws/
https://endolab.org/osteosynthesis/astm-f543/
https://www.benchchem.com/product/b15567329#astm-f1839-foam-for-biomechanical-studies
https://www.benchchem.com/product/b15567329#astm-f1839-foam-for-biomechanical-studies
https://www.benchchem.com/product/b15567329#astm-f1839-foam-for-biomechanical-studies
https://www.benchchem.com/product/b15567329#astm-f1839-foam-for-biomechanical-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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